Cas no 67627-20-7 (1,2,3,4-tetrachloro-5-methyl-6-nitrobenzene)

• Product Name: 1,2,3,4-tetrachloro-5-methyl-6-nitrobenzene
• CAS No: 67627-20-7
• MF: C₇H₃Cl₄NO₂
• MW: 274.916218042374
• CID: 1720341
• PubChem ID: 186797
• Update Time: 2025-04-21

1,2,3,4-tetrachloro-5-methyl-6-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrachloro-5-methyl-6-nitrobenzene
• 67627-20-7
• DTXSID60217950

• Inchi： 1S/C7H3Cl4NO2/c1-2-3(8)4(9)5(10)6(11)7(2)12(13)14/h1H3
• InChI Key： ITWGFVBULTWHHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1C)[N+](=O)[O-])Cl)Cl)Cl

Computed Properties

• Exact Mass: 272.89199
• Monoisotopic Mass: 272.891789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14